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Compound of Interest

Compound Name: 2-Acetylpyrrole

Cat. No.: B092022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety

considerations for 2-Acetylpyrrole (CAS No. 1072-83-9), a heterocyclic aroma compound also

known as Methyl-2-pyrrolyl ketone. This document is intended to inform researchers, scientists,

and drug development professionals on the potential hazards, handling procedures, and

toxicological profile of this compound, ensuring safe laboratory practices.

Hazard Identification and Classification
2-Acetylpyrrole is classified as a hazardous substance. The primary hazards associated with

this chemical are skin irritation, serious eye irritation, and potential respiratory irritation.[1][2][3]

Ingestion and inhalation are also routes of exposure that may lead to harmful effects.[4]

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following classification for 2-Acetylpyrrole:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b092022?utm_src=pdf-interest
https://www.benchchem.com/product/b092022?utm_src=pdf-body
https://www.benchchem.com/product/b092022?utm_src=pdf-body
https://www.nib.si/eng/images/stories/novice/bacterial.pdf
https://cptclabs.com/ames-mutagenicity-testing-oecd-471/
https://www.fishersci.com/store/msds?partNumber=AC252490250&countryCode=US&language=en
https://tobacco-information.hpa.gov.tw/common/DownloadDetail.ashx?id=pMH1Bdx0VyX0z9hCdkt%2Ftg%3D%3D&posionId=A0715
https://www.benchchem.com/product/b092022?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Hazard Category

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)

Data sourced from multiple safety data sheets.[1][2]

Toxicological Profile
While comprehensive toxicological data for 2-Acetylpyrrole is not extensively available in

public literature, the existing information indicates several key toxicological endpoints of

concern.

Acute Toxicity
Quantitative data on the acute oral, dermal, and inhalation toxicity (LD50/LC50) of 2-
Acetylpyrrole is not readily available in the reviewed literature. However, it is generally

described as harmful if ingested or inhaled.[4] Severe overexposure may result in injury.[4]

Irritation and Corrosivity
2-Acetylpyrrole is a known skin and eye irritant.[1][2][3] Direct contact can cause skin

inflammation characterized by itching, scaling, reddening, or occasionally blistering.[4] Eye

contact can lead to serious irritation, with symptoms including redness, watering, and itching.[4]

Genotoxicity and Mutagenicity
There is no direct evidence to suggest that 2-Acetylpyrrole itself is mutagenic.[4] However, a

significant consideration is its reactivity with nitrite. In the presence of nitrite, 2-Acetylpyrrole
can form N-nitropyrrole compounds, such as 1-nitro-2-acetyl-pyrrole (NAP) and 1,3,5-trinitro-2-
acetylpyrrole (TNAP).[5] These derivatives have been shown to be moderately mutagenic in

the Ames test with Salmonella typhimurium strains TA98 and TA100, and they do not require

metabolic activation to exert their mutagenic effects.[5]

Cytotoxicity
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The nitrated derivatives of 2-Acetylpyrrole, NAP and TNAP, have demonstrated marked

cytotoxicity to mouse C3H10T1/2 cells.[5]

Experimental Protocols
The following sections outline the methodologies for key toxicological assessments relevant to

2-Acetylpyrrole, based on standardized OECD guidelines.

Skin Irritation: OECD Guideline 404
The acute dermal irritation/corrosion test is typically performed on a single animal, usually an

albino rabbit.

Experimental Workflow:

Preparation

Application Exposure Observation & Scoring

Animal Preparation
(Albino Rabbit, shaved flank)

Apply substance to a small area
(approx. 6 cm^2) under a gauze patch

Substance Preparation
(0.5g or 0.5mL)

4-hour exposure period Remove patch and wash skin Observe for erythema and edema at
1, 24, 48, and 72 hours post-removal

Score skin reactions based on a
standardized grading system

Click to download full resolution via product page

Caption: Workflow for OECD 404 Acute Dermal Irritation/Corrosion Test.

The test substance (0.5 g or 0.5 mL) is applied to a small area of the animal's shaved skin

under a gauze patch.[6][7] The exposure period is typically 4 hours.[6] After exposure, the

patch is removed, and the skin is washed. Observations for erythema and edema are made at

1, 24, 48, and 72 hours after patch removal and scored according to a standardized scale.[8]

Eye Irritation: OECD Guideline 405
The acute eye irritation/corrosion test is also typically conducted on albino rabbits.
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Experimental Workflow:

Preparation

Application Observation & Scoring

Animal Preparation
(Albino Rabbit, one eye per animal)

Instill substance into the conjunctival sac of one eye

Substance Preparation
(0.1g or 0.1mL)

Examine eyes at 1, 24, 48, and 72 hours after application Score lesions of the cornea, iris, and conjunctiva

Click to download full resolution via product page

Caption: Workflow for OECD 405 Acute Eye Irritation/Corrosion Test.

A single dose of the test substance (0.1 g or 0.1 mL) is instilled into the conjunctival sac of one

eye of the animal.[9][10] The other eye serves as a control.[9][10] The eyes are examined at 1,

24, 48, and 72 hours after application, and lesions of the cornea, iris, and conjunctiva are

scored.[9][10]

Bacterial Reverse Mutation Assay (Ames Test): OECD
Guideline 471
This in vitro test is used to assess the mutagenic potential of a substance.

Experimental Workflow:
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Preparation

Exposure Incubation Analysis

Prepare bacterial strains
(e.g., Salmonella typhimurium TA98, TA100)

Expose bacteria to the test substance with and without S9 mixPrepare test substance at various concentrations

Prepare S9 metabolic activation mix (optional)

Plate on minimal glucose agar and incubate for 48-72 hours Count revertant colonies Compare to negative and positive controls

Click to download full resolution via product page

Caption: Workflow for OECD 471 Bacterial Reverse Mutation (Ames) Test.

The assay utilizes amino-acid requiring strains of Salmonella typhimurium and/or Escherichia

coli.[1][2] The bacteria are exposed to the test substance at various concentrations, both with

and without a metabolic activation system (S9 mix).[1][2][11] The mixture is then plated on a

minimal agar medium. After incubation, the number of revertant colonies (colonies that have

regained the ability to synthesize the required amino acid) is counted and compared to

controls.[2] A significant, dose-dependent increase in revertant colonies indicates a mutagenic

potential.[2]

Handling and Safety Precautions
Due to its hazardous properties, strict safety measures should be implemented when handling

2-Acetylpyrrole.

Personal Protective Equipment (PPE)
The following PPE is recommended:

Eye/Face Protection: Chemical safety goggles or a face shield.[3]
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Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.[3]

Respiratory Protection: In case of insufficient ventilation or when handling large quantities, a

NIOSH-approved respirator is recommended.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[3]

Eyewash stations and safety showers must be readily accessible.[3]

Handling and Storage
Avoid contact with skin, eyes, and clothing.

Avoid breathing dust or vapors.

Store in a cool, dry, and well-ventilated place in a tightly sealed container.

Keep away from strong oxidizing agents.

First Aid Measures
After Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention if symptoms persist.[4]

After Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. Seek medical attention if irritation develops.[4]

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[4]

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4]

Accidental Release Measures
In the event of a spill, ensure adequate ventilation and wear appropriate PPE.[3] For solid

spills, sweep up the material and place it in a suitable container for disposal. Avoid generating
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dust. For liquid spills, absorb with an inert material and place in a chemical waste container.

Prevent the material from entering drains or waterways.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Hazardous Combustion Products: Burning may produce carbon monoxide, carbon dioxide,

and nitrogen oxides.

Fire-Fighting Instructions: Wear self-contained breathing apparatus (SCBA) and full

protective gear.

Disposal Considerations
Dispose of 2-Acetylpyrrole and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.

This guide is intended to provide essential health and safety information. It is not a substitute

for a thorough understanding of the material's properties and the implementation of a

comprehensive safety program. Always consult the most current Safety Data Sheet (SDS)

before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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